Cas no 137267-49-3 (4-Oxazolecarboxylic acid, 2-ethyl-5-methyl-, ethyl ester)

• Product Name: 4-Oxazolecarboxylic acid, 2-ethyl-5-methyl-, ethyl ester
• CAS No: 137267-49-3
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 1251506
• PubChem ID: 11063064
• Update Time: 2025-04-20

4-Oxazolecarboxylic acid, 2-ethyl-5-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 2-ethyl-5-methyl-, ethyl ester
• ethyl 2-ethyl-5-methyl-1,3-oxazole-4-carboxylate
• ETHYL 2-ETHYL-5-METHYLOXAZOLE-4-CARBOXYLATE
• AKOS006309837
• 2-ethyl-5-methyl-oxazole-4-carboxylic acid ethyl ester
• ethyl 5-methyl-oxazole-4-carboxylic acid ethyl ester
• AB63606
• SB36629
• 137267-49-3
• DTXSID20453796

• Inchi： 1S/C9H13NO3/c1-4-7-10-8(6(3)13-7)9(11)12-5-2/h4-5H2,1-3H3
• InChI Key： QYSNAPIRTNZXTF-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OCC)N=C1CC

Computed Properties

• Exact Mass: 183.08959
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33